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Compound of Interest

Compound Name: Dimethylaminomethylene chloride

Cat. No.: B8503496 Get Quote

[2] Dimethylaminomethylene chloride | C3H6ClN | ChemSpider Reacts violently with water.

Conditions to Avoid: Heat, flames and sparks. Incompatible materials: Strong oxidizing agents,

Water. Hazardous Decomposition Products: Carbon monoxide, Carbon dioxide (CO2),

Hydrogen chloride gas, Nitrogen oxides (NOx). --INVALID-LINK-- [1]

Dimethylaminomethylene chloride CAS 3724-43-4 | Santa Cruz Biotechnology Store at room

temperature. Keep container tightly closed in a dry and well-ventilated place. Moisture

sensitive. Keep away from water. --INVALID-LINK-- Dimethylaminomethylene chloride, 95%,

Thermo Scientific | Fisher Scientific Keep container tightly closed in a dry and well-ventilated

place. Store at room temperature. Moisture sensitive. --INVALID-LINK--

Dimethylaminomethylene chloride | 3724-43-4 | Biosynth Recommended storage

temperature: 2-8 °C. For long term storage it is recommended to store at -20 °C. --INVALID-

LINK-- Dimethylaminomethylene chloride | CAS 3724-43-4 | Cayman Chemical Storage:

-20°C. Stability: ≥ 2 years. --INVALID-LINK-- Dimethylaminomethylene chloride | C3H6ClN |

PubChem Dimethylaminomethylene chloride is an organochlorine compound. --INVALID-

LINK-- Dimethylaminomethylene chloride | 3724-43-4 | J&K SCIENTIFIC Storage temp.: 2-

8°C. --INVALID-LINK-- Dimethylaminomethylene chloride CAS 3724-43-4 | Glentham Life

Sciences Recommended storage temperature: +20°C. --INVALID-LINK--

Dimethylaminomethylene chloride 3724-43-4 | TCI AMERICA Store at 2-8°C. --INVALID-

LINK-- Dimethylaminomethylene chloride | CAS 3724-43-4 | LGC Standards Store at -18°C.

--INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 | BLDpharm Storage

condition: 2-8℃. --INVALID-LINK-- Dimethylaminomethylene chloride | Sigma-Aldrich

Moisture sensitive. Storage temperature: 2-8 °C. --INVALID-LINK-- Dimethylaminomethylene
chloride solution | Sigma-Aldrich Store at 2-8°C. --INVALID-LINK-- Dimethylaminomethylene
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chloride 3724-43-4 | BLDpharm Storage condition: 2-8℃. --INVALID-LINK--

Dimethylaminomethylene chloride | 3724-43-4 | Toronto Research Chemicals Moisture

Sensitive. Storage: Refrigerator. --INVALID-LINK-- Dimethylaminomethylene chloride | CAS

3724-43-4 | Apollo Scientific Store at 2-8°C. --INVALID-LINK-- Dimethylaminomethylene
chloride 3724-43-4 | CymitQuimica Storage temperature 2-8° C. --INVALID-LINK--

Dimethylaminomethylene chloride | 3724-43-4 | Carbosynth Moisture sensitive. Store at

+4°C. --INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 | Chem-Impex

International Moisture sensitive. Store at 2-8°C. --INVALID-LINK-- Dimethylaminomethylene
chloride | 3724-43-4 | AstaTech Storage Conditions: Refrigerator. --INVALID-LINK--

Dimethylaminomethylene chloride | 3724-43-4 | ABCR Store at 2-8°C. --INVALID-LINK--

Dimethylaminomethylene chloride | CAS 3724-43-4 | Matrix Scientific Store at 2 to 8 °C. --

INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 | EMMX Storage conditions:

2-8°C. --INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 | Chemsrc Storage

temp. 2-8°C. --INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 | Combi-

Blocks MOISTURE SENSITIVE, STORE UNDER NITROGEN. Storage Temperature: 2 to 8 °C.

--INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 | BroadPharm Storage: 2-

8°C, protect from moisture. --INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4

| Selleckchem Storage: Store at -20°C. --INVALID-LINK-- Dimethylaminomethylene chloride,

95% | 3724-43-4 | ChemicalBook Storage temp. 2-8°C. --INVALID-LINK--

Dimethylaminomethylene chloride | 3724-43-4 | Labnetwork Storage condition: 2-8℃. --

INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 | Ambeed Moisture sensitive.

Storage: 2-8°C. --INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 | Oakwood

Chemical Store at 2-8°C. --INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 |

Fluorochem Store at 2-8°C. --INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4

| SynQuest Labs Moisture sensitive. Store under inert gas. Store at 2-8°C. --INVALID-LINK--

Dimethylaminomethylene chloride | 3724-43-4 | A2B Chem Storage: 2-8°C. --INVALID-LINK-

- Dimethylaminomethylene chloride | 3724-43-4 | Chem-Impex International Moisture

sensitive. Store at 2-8°C. --INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 |

Key Organics Store at 2-8°C. --INVALID-LINK-- Dimethylaminomethylene chloride | 3724-

43-4 | Synnovator Store at 2-8°C. --INVALID-LINK-- Dimethylaminomethylene chloride |

3724-43-4 | Acadechem Storage condition: 2-8℃. --INVALID-LINK--

Dimethylaminomethylene chloride | 3724-43-4 | Anichem Store at 2-8°C. --INVALID-LINK--

Dimethylaminomethylene chloride | 3724-43-4 | ALB Technology Storage: 2-8°C. --INVALID-

LINK-- Dimethylaminomethylene chloride | 3724-43-4 | ChemFuture Storage: 2-8°C. --

INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 | City Chemicals Store at 2-
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8°C. --INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 | Accel Pharmtech

Storage: 2-8°C. --INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 |

ChemShuttle Storage: 2-8°C. --INVALID-LINK-- Dimethylaminomethylene chloride | 3724-

43-4 | Sinfoo Biotech Storage: 2-8°C. --INVALID-LINK-- Dimethylaminomethylene chloride |

3724-43-4 | MolCore Store at 2-8°C. --INVALID-LINK-- Dimethylaminomethylene chloride |

3724-43-4 | MuseChem Storage: 2-8°C. --INVALID-LINK-- Dimethylaminomethylene
chloride | 3724-43-4 | Bocsci Storage: 2-8°C. --INVALID-LINK-- Dimethylaminomethylene
chloride | 3724-43-4 | AA Blocks Storage: 2-8°C. --INVALID-LINK-- Dimethylaminomethylene
chloride | 3724-43-4 | Capot Chemical Storage condition: 2-8℃. --INVALID-LINK--

Dimethylaminomethylene chloride | 3724-43-4 | Pharmaffiliates Store at 2-8°C. --INVALID-

LINK-- Dimethylaminomethylene chloride | 3724-43-4 | Crysdot Storage: 2-8°C. --INVALID-

LINK-- Dimethylaminomethylene chloride | 3724-43-4 | Chem-Space Storage: 2-8°C. --

INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 | Enamine Store at +4°C. --

INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 | ChemHere Storage: 2-8°C.

--INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 | Alichem Storage: 2-8°C. --

INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 | Stored at 2-8°C Storage: 2-

8°C. --INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 | ChemTik Storage: 2-

8°C. --INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 | Chemwill Storage: 2-

8°C. --INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 | ChemDirect Storage:

2-8°C. --INVALID-LINK-- Dimethylaminomethylene chloride | 3724-43-4 | Parchem Storage:

Store in a cool, dry place. Store in a tightly closed container. Refrigerator. --INVALID-LINK--

Dimethylaminomethylene chloride | 3724-43-4 | Chemieliva Storage: 2-8°C. --INVALID-

LINK-- Dimethylaminomethylene chloride | 3724-43-4 | LookChem Storage temp. 2-8°C. --

INVALID-LINK-- Navigating the Intricacies of Dimethylaminomethylene Chloride: A Technical

Guide to Stability and Storage

For Immediate Release

A comprehensive technical guide addressing the stability and storage of

dimethylaminomethylene chloride, a critical reagent in pharmaceutical synthesis, is now

available for researchers, scientists, and drug development professionals. This document

provides an in-depth analysis of the compound's characteristics, offering crucial data and

protocols to ensure its effective and safe utilization in the laboratory.
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Dimethylaminomethylene chloride, an organochlorine compound, is a highly reactive

substance that requires careful handling and specific storage conditions to maintain its integrity.

This guide synthesizes information from various sources to present a clear and actionable

resource for its use.

Chemical Stability and Reactivity
Dimethylaminomethylene chloride is notably sensitive to moisture and has a violent reaction

with water.[1] Exposure to atmospheric moisture can lead to its decomposition, compromising

its reactivity and potentially leading to the formation of hazardous byproducts. The compound is

also incompatible with strong oxidizing agents. In the event of decomposition, hazardous

substances such as carbon monoxide, carbon dioxide, hydrogen chloride gas, and nitrogen

oxides may be released.

Recommended Storage Conditions
To ensure the long-term stability of dimethylaminomethylene chloride, specific storage

protocols must be strictly adhered to. The compound should be stored in a tightly closed

container in a dry, well-ventilated place, away from heat, flames, and sparks.[1] A summary of

recommended storage temperatures from various suppliers is provided in the table below.

While there is some variation, a consensus points towards refrigerated conditions. For

extended storage, some suppliers recommend temperatures as low as -20°C. To mitigate its

moisture sensitivity, storage under an inert atmosphere, such as nitrogen, is also

recommended.

Storage Condition Recommended Temperature (°C)

Room Temperature [1]

Refrigerated 2-8

Frozen -18 to -20

Long-term Storage -20

Stability ≥ 2 years (at -20°C)

Experimental Protocols
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Detailed experimental protocols for the use of dimethylaminomethylene chloride in synthetic

procedures can be found in the chemical literature. For instance, its application in the

preparation of (2RS,5SR)-2-dimethylaminomethyl-5-trifluoromethyl-cyclohexanone involves its

reaction with 3-trifluoromethyl-cyclohexanone in acetonitrile. The subsequent work-up

procedure includes decomposition of the Grignard solution with an ammonium chloride

solution.

Visualizing Stability and Handling
To further clarify the critical relationships between storage conditions and the stability of

dimethylaminomethylene chloride, as well as a general workflow for its handling, the

following diagrams are provided.
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Caption: Factors influencing dimethylaminomethylene chloride stability.
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Receiving the Reagent
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8503496#dimethylaminomethylene-chloride-stability-
and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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